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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzotrifluoride

Cat. No.: B091045

Essential Safety and Handling Guide for 3-
Amino-4-chlorobenzotrifluoride

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of 3-Amino-4-chlorobenzotrifluoride (CAS 121-
50-6).

Chemical and Physical Properties[1][2]

Property Value

Molecular Formula C7H5CIF3N

Molecular Weight 195.57 g/mol

Appearance Clear faint yellow to yellow liquid
Boiling Point 82 -83 °C @ 9.00mm Hg
Melting Point 10 °C

Flash Point 75 °C (167 °F)

Density 1.428 g/cm3 at 20 °C

Solubility in Water 11g/L
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Hazard Identification and First Aid

3-Amino-4-chlorobenzotrifluoride is a combustible liquid and vapor that can cause irritation

to the eyes, skin, and respiratory tract.[1] It is harmful if swallowed, in contact with skin, or if

inhaled.[3][4][5] The substance is also very toxic to aquatic life with long-lasting effects.[3][4]

First Aid Measures|[1][3]

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get immediate medical

aid.

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing

contaminated clothing and shoes.

Call a poison control center. Do not induce

vomiting unless directed to do so by medical

Ingestion . .
personnel. Never give anything by mouth to an
unconscious person. Get medical aid.
Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Personal Protective Equipment (PPE) and Handling

Proper personal protective equipment is crucial when handling 3-Amino-4-

chlorobenzotrifluoride to minimize exposure and ensure personal safety.

Recommended PPE
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PPE Category Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166.[1] A face shield may also be necessary.

[6]7]

Eye/Face Protection

Wear appropriate protective gloves to prevent
skin exposure. A chemical apron and protective
i . clothing are also recommended.[1] Nitrile or
Skin Protection ) ) )
butyl gloves are often suitable for handling oils
and acids, but always consult a compatibility

chart.[7]

Use only in a well-ventilated area, preferably
within a chemical fume hood.[1] If exposure

Respiratory Protection limits are exceeded or irritation is experienced,
use a NIOSH/MSHA or European Standard EN
149 approved respirator.[3]

Handling and Storage
» Wash hands thoroughly after handling and before eating.[1]

o Use with adequate ventilation and avoid getting the chemical in eyes, on skin, or on clothing.

[1]
» Keep away from heat, flames, and other ignition sources.[1]

» Store in a cool, dry, well-ventilated place in a tightly closed container, away from direct
sunlight and strong oxidizing agents.[1][4]

Operational Workflow for Handling 3-Amino-4-
chlorobenzotrifluoride
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Workflow for Handling 3-Amino-4-chlorobenzotrifluoride

Preparation

Handling
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Cleanup $ Disposal

Click to download full resolution via product page

Caption: Procedural flow for the safe handling of 3-Amino-4-chlorobenzotrifluoride.
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Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be treated
as hazardous waste.

Waste Disposal Protocol

e Segregation: Collect 3-Amino-4-chlorobenzotrifluoride and any materials contaminated
with it in a dedicated, clearly labeled, and sealed container. Halogenated organic reagents
should generally be collected in a specific container (often designated as container B in
laboratory settings).[4]

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "3-Amino-4-chlorobenzotrifluoride”.

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, away from incompatible materials.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
following all local, regional, and national regulations.[3] Do not dispose of this chemical down
the drain or with regular household garbage.[3]

Decontamination

o Clean up spills immediately with an inert absorbent material like vermiculite, sand, or earth.

[1]

e Use a non-sparking tool to collect the absorbed material and place it in a suitable container
for disposal.[1]

e Wash the spill area with soap and water.

o Contaminated clothing and PPE should be removed carefully and decontaminated or
disposed of as hazardous waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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